Cas no 326891-10-5 ((2S)-2-Amino-3-[(5R)-1-methyl-2,4-dioxo-1,3-diazinan-5-yl]propanoic acid)

• Product Name: (2S)-2-Amino-3-[(5R)-1-methyl-2,4-dioxo-1,3-diazinan-5-yl]propanoic acid
• CAS No: 326891-10-5
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 301574
• Update Time: 2023-08-02

(2S)-2-Amino-3-[(5R)-1-methyl-2,4-dioxo-1,3-diazinan-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoicacid, a-aminohexahydro-1-methyl-2,4-dioxo-,(aS,5R)-
• 5-Pyrimidinepropanoic acid, alpha-aminohexahydro-1-methyl-2,4-dioxo-, (alphaS,5R)- (9CI)
• (S)-2-Amino-3-(1-methyl-2,4-dioxohexahydropyrimidine-5alpha-yl)propanoic acid
• (S)-2-Amino-3-((R)-1-methyl-2,4-dioxohexahydropyrimidin-5-yl)propanoic acid
• (2S)-2-Amino-3-[(5R)-1-methyl-2,4-dioxo-1,3-diazinan-5-yl]propanoic acid

• Inchi： 1S/C8H13N3O4/c1-11-3-4(2-5(9)7(13)14)6(12)10-8(11)15/h4-5H,2-3,9H2,1H3,(H,13,14)(H,10,12,15)/t4-,5+/m1/s1
• InChI Key： KYQJAXQLSVYZBQ-UHNVWZDZSA-N
• SMILES： O=C1[C@@H](CN(C)C(N1)=O)C[C@@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: -4.2
• Topological Polar Surface Area: 113